4-methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide

• IUPAC Name: 2-(4-methyl-3-phenacyl-1,3-thiazol-3-ium-5-yl)ethyl 3-methyladamantane-1-carboxylate;bromide
• InChI: InChI=1S/C26H32NO3S.BrH/c1-18-23(31-17-27(18)15-22(28)21-6-4-3-5-7-21)8-9-30-24(29)26-13-19-10-20(14-26)12-25(2,11-19)16-26;/h3-7,17,19-20H,8-16H2,1-2H3;1H/q+1;/p-1
• InChI Key: JZWOQPMXXCRWRI-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(SC=[N+]1CC(=O)C2=CC=CC=C2)CCOC(=O)C34CC5CC(C3)CC(C5)(C4)C.[Br-]
• Molecular Formula: C26H32BrNO3S
• Molecular Weight: 518.5 g/mol
• CAS No.: 476410-74-9

Description

4-Methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide is a structurally complex thiazolium salt characterized by a positively charged thiazole core substituted with:

• A methyl group at position 4.
• A 2-(3-methyladamantane-1-carbonyloxy)ethyl moiety at position 5, introducing lipophilic and sterically bulky adamantane-derived functionality.
• A 2-oxo-2-phenylethyl group at position 3, contributing aromatic and ketonic reactivity.

This compound’s synthesis likely involves multi-step reactions, such as nucleophilic substitution or condensation, analogous to methods for related thiazolium salts (e.g., hydrazonoyl bromide intermediates reacting with thiocyanate derivatives) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Similarities and Variations

The compound belongs to a broader class of thiazolium bromide derivatives , which share a positively charged thiazole ring but differ in substituents. Key comparisons include:

Compound Name (Full IUPAC)	Molecular Formula	Molecular Weight	Key Substituents	Source
4-Methyl-5-[2-(3-methyladamantane-1-carbonyloxy)ethyl]-3-(2-oxo-2-phenylethyl)-1,3-thiazol-3-ium bromide	C₂₈H₃₃BrN₂O₃S	581.54 g/mol	Adamantane carbonyloxy, phenylethyl ketone	Target
2-{[2-(4-Nitrophenyl)-2-oxoethyl]amino}-5-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-3-ium bromide	C₂₁H₁₅BrN₄O₄S	523.34 g/mol	Nitrophenyl, chromenyl
4-{[4-(Ethoxycarbonyl)-5-methyl-1H-pyrazol-3-yl]carbonyl}-1-[2-(4-nitrophenyl)-2-oxoethyl]pyridinium bromide	C₂₃H₂₂BrN₅O₆	576.36 g/mol	Ethoxycarbonyl pyrazole, nitrophenyl
2-Hydroxy-N-phenylbenzohydrazonoyl bromide derivatives (e.g., Compound 20 in )	C₁₄H₁₁N₃OS	269.32 g/mol	Hydroxyphenyl, thiadiazole

Key Observations :

• Substituent Diversity: The target compound’s adamantane group distinguishes it from analogs bearing nitroaromatic (e.g., 4-nitrophenyl) or fused heterocyclic (e.g., chromenyl) groups.
• Molecular Weight : The target compound (581.54 g/mol) is heavier than most analogs, reflecting its bulky adamantane substituent.

Physicochemical Properties

• Melting Points : While data for the target compound are absent, analogs like Compound 20 (mp 176°C) and Compound 21 (mp 185°C) exhibit high melting points due to ionic character and aromatic stacking .
• Solubility : The adamantane group in the target compound may reduce aqueous solubility compared to nitro- or hydroxy-substituted analogs, which benefit from polar functional groups .